5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole
Overview
Description
5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole, also known as FBO, is a chemical compound that has been gaining attention in the scientific community for its potential use in various applications.
Mechanism of Action
The mechanism of action of 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole is not fully understood, but it is believed to work by binding to certain receptors in the brain. Specifically, 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and learning.
Biochemical and Physiological Effects:
5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been found to have various biochemical and physiological effects. In studies, 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been shown to increase the release of certain neurotransmitters such as dopamine and serotonin. Additionally, 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been shown to have an effect on the immune system, specifically by modulating the activity of certain immune cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the effects of sigma-1 receptor activation in a more targeted manner. However, one limitation of using 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research involving 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole. One area of interest is in the development of new drugs that target the sigma-1 receptor, which could have potential therapeutic applications for various diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole and its effects on various physiological processes. Finally, there is a need for more studies to investigate the safety and toxicity of 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole, particularly in relation to its potential use as a therapeutic agent.
Scientific Research Applications
5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been found to have potential applications in various scientific research areas. One of the most promising areas is in the field of neuroscience, where 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been shown to have an effect on the central nervous system. 5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole has been used in studies to investigate the role of certain neurotransmitters in the brain, as well as to study the mechanisms of action of various drugs.
properties
IUPAC Name |
5-[(4-fluorophenyl)methyl]-2-piperidin-2-yl-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN2O/c16-12-6-4-11(5-7-12)9-13-10-18-15(19-13)14-3-1-2-8-17-14/h4-7,10,14,17H,1-3,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVQXUSRNJRCCRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=NC=C(O2)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorobenzyl)-2-(piperidin-2-yl)oxazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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